Cas no 1220029-39-9 (4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine)

• Product Name: 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine
• CAS No: 1220029-39-9
• MF: C₁₄H₁₇ClN₆
• MW: 304.777980566025
• CID: 3047423
• PubChem ID: 53409903
• Update Time: 2025-06-07

4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine
• 4-(4-BENZYLPIPERAZIN-1-YL)-6-CHLORO-1,3,5-TRIAZIN-2-AMINE
• 1,3,5-Triazin-2-amine, 4-chloro-6-[4-(phenylmethyl)-1-piperazinyl]-
• 1220029-39-9
• AKOS015839382

• Inchi： 1S/C14H17ClN6/c15-12-17-13(16)19-14(18-12)21-8-6-20(7-9-21)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,16,17,18,19)
• InChI Key： YXWDZUNQSRAHCX-UHFFFAOYSA-N
• SMILES： N1=C(N2CCN(CC3=CC=CC=C3)CC2)N=C(Cl)N=C1N

Computed Properties

• Exact Mass: 304.1203223g/mol
• Monoisotopic Mass: 304.1203223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine

Introduction to 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine (CAS No. 1220029-39-9)

4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine (CAS No. 1220029-39-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features, which include a benzyl-substituted piperazine moiety and a chlorinated triazine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzyl-substituted piperazine moiety is a common pharmacophore in many bioactive compounds, often associated with central nervous system (CNS) activity. The presence of this group in 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine suggests that it may have significant interactions with various neurotransmitter systems, particularly those involving serotonin and dopamine. This makes it a promising candidate for the development of novel drugs targeting neurological disorders.

The chlorinated triazine ring is another key structural feature of this compound. Chlorine substitution on the triazine ring can influence the compound's lipophilicity, metabolic stability, and binding affinity to specific receptors. Recent studies have shown that chlorinated triazines can exhibit potent antiviral and antitumor activities, making them valuable leads for drug discovery in these areas.

In the context of medicinal chemistry, 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable area of research is its activity against viral infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond antiviral applications, 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the modulation of cell signaling pathways involved in apoptosis and cell cycle regulation.

The pharmacokinetic properties of 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine have also been evaluated in several studies. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine has been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it useful for probing the function of target proteins and elucidating disease mechanisms. For example, researchers have used this compound to investigate the role of certain kinases in cancer progression and to identify novel targets for drug development.

The synthesis of 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 6-chloro-s-triazine with 4-benzylpiperazine under controlled conditions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both academic research and industrial applications.

Despite its promising properties, further research is needed to fully understand the safety profile and potential side effects of 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine. Preclinical toxicology studies are ongoing to assess its long-term effects on various organ systems. Additionally, clinical trials will be essential to evaluate its efficacy and safety in human subjects.

In conclusion, 4-(4-Benzyl-1-piperazinyl)-6-chloro-1,3,5-triazin-2-ylamine (CAS No. 1220029-39-9) represents an exciting molecule with diverse biological activities and therapeutic potential. Its unique structural features make it a valuable lead compound for drug discovery efforts targeting viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine.